Cas no 81581-05-7 (ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 81581-05-7
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• MDL: MFCD17011815
• CID: 2092141
• PubChem ID: 12937510
• Update Time: 2025-10-24

ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-carboxylate
• Ethyl 1-[(4-methoxyphenyl)methyl]triazole-4-carboxylate
• Ethyl 1-[(4-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxylate (ACI)
• MFCD17011815
• Ethyl1-(4-methoxybenzyl)-1H-1,2,3-triazole-4-carboxylate
• DB-220470
• 81581-05-7
• SCHEMBL1257597
• HWLGXZVEAIOPJL-UHFFFAOYSA-N
• AKOS015843492
• DS-3188
• D82878
• DTXSID10513439
• 1-(4-Methoxy-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• Ethyl 1-[(4-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxylate
• F1907-2593
• ETHYL 1-[(4-METHOXYPHENYL)METHYL]-1,2,3-TRIAZOLE-4-CARBOXYLATE
• CS-0151709
• ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate

• MDL： MFCD17011815
• Inchi： 1S/C13H15N3O3/c1-3-19-13(17)12-9-16(15-14-12)8-10-4-6-11(18-2)7-5-10/h4-7,9H,3,8H2,1-2H3
• InChI Key： HWLGXZVEAIOPJL-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC2C=CC(OC)=CC=2)N=N1)OCC

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 429.2±55.0 °C at 760 mmHg
• Flash Point: 213.4±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate

Professional Introduction to Ethyl 1-(4-Methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 81581-05-7)

Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 81581-05-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a 4-methoxyphenyl moiety in its structure contributes to its unique chemical properties and biological interactions, making it a subject of intense study in the development of novel pharmaceutical agents.

The structure of Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate consists of a triazole ring fused with a phenolic group substituted with a methoxy group at the para position. This arrangement not only imparts specific electronic and steric properties to the molecule but also enhances its solubility and bioavailability in biological systems. The carboxylate ester group at the 4-position of the triazole ring further modulates the compound's reactivity and pharmacokinetic behavior, making it a versatile scaffold for drug design.

In recent years, there has been a surge in research focused on developing new derivatives of triazole compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The methoxyphenyl group in Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate has been particularly studied for its ability to enhance binding affinity to biological targets. This has led to its exploration as a potential lead compound in the synthesis of new drugs targeting various diseases.

One of the most compelling aspects of Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to disrupt abnormal cell growth and proliferation. The triazole core of this compound provides a stable framework for binding to kinase active sites, while the 4-methoxyphenyl group helps optimize interactions with these targets.

Recent studies have highlighted the potential of Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate as a scaffold for developing antiviral agents. The compound's ability to interfere with viral replication by inhibiting key viral enzymes has been demonstrated in several preclinical studies. The methoxy group on the phenolic ring enhances the compound's ability to penetrate cell membranes, improving its efficacy against viruses that rely on host cell machinery for replication.

The synthesis of Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under acidic or basic conditions to form the triazole ring. Subsequent functionalization steps introduce the 4-methoxyphenyl group and the carboxylate ester moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacological profile of Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate has been extensively evaluated in vitro and in vivo. These studies have revealed promising results regarding its ability to modulate biological pathways associated with various diseases. For instance, preclinical trials have shown that derivatives of this compound exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. This makes it a potential candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The compound's stability under various storage conditions is another critical factor that contributes to its suitability for pharmaceutical applications. Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate maintains its structural integrity over time when stored at controlled temperatures and humidity levels. This stability ensures that the compound remains effective throughout its shelf life, which is essential for maintaining drug efficacy and safety.

In conclusion, Ethyl 1-(4-methoxyphenyl)methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 81581-05-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing new drugs targeting various diseases. Ongoing research continues to explore its applications in oncology, virology, and inflammatory disorders, paving the way for innovative therapeutic strategies.